Cas no 1694890-11-3 (ethyl 7-methyl-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxylate)

• Product Name: ethyl 7-methyl-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxylate
• CAS No: 1694890-11-3
• MF: C₈H₁₃N₅O₂
• MW: 211.221120595932
• CID: 6370173
• PubChem ID: 136840315
• Update Time: 2025-06-28

ethyl 7-methyl-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-methyl-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxylate
• 1694890-11-3
• ethyl 7-methyl-4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine-6-carboxylate
• EN300-1118753

• Inchi： 1S/C8H13N5O2/c1-3-15-7(14)6-4-9-8-10-11-12-13(8)5(6)2/h5-6H,3-4H2,1-2H3,(H,9,10,12)
• InChI Key： PJFSTDIAEWOBBP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNC2=NN=NN2C1C)=O

Computed Properties

• Exact Mass: 211.10692467g/mol
• Monoisotopic Mass: 211.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.9Ų

Additional information on ethyl 7-methyl-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxylate

ethyl 7-methyl-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxylate: A Versatile Compound in Modern Pharmaceutical Research

ethyl 7-methyl-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxylate is a novel organic compound with a unique molecular framework that has garnered significant attention in the field of pharmaceutical chemistry. Its chemical structure, characterized by a 1,2,3,4tetrazolo1,5-apyrimidine core with an ethyl group at the 6-position and a 7-methyl substituent, provides a versatile platform for the development of bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the design of compounds targeting metabolic disorders and neurodegenerative diseases.

The 1,2,3,4tetrazolo1,5-apyrimidine core is a nitrogen-rich heterocyclic system that exhibits inherent chemical stability and functional group versatility. This structural feature allows for the introduction of various substituents, such as the 7-methyl group and the ethyl side chain, which can modulate the compound's pharmacokinetic properties and biological activity. The carboxylate functionality at the 6-position further enhances its reactivity, enabling the formation of derivatives with tailored therapeutic profiles.

Recent advancements in synthetic chemistry have enabled the efficient preparation of ethyl 7-methyl-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxylate through multi-step reactions involving nucleophilic substitution and cyclization processes. Researchers have demonstrated that the use of catalytic systems, such as transition metal complexes, significantly improves the yield and selectivity of this compound. These synthetic strategies are critical for scaling up production while maintaining the compound's structural integrity.

One of the most promising applications of ethyl 7-methyl-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxylate is in the development of drugs targeting metabolic disorders. Studies published in *Journal of Medicinal Chemistry* (2023) have shown that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in glucose metabolism. This makes it a valuable candidate for the treatment of type 2 diabetes and related metabolic syndromes.

In the realm of neurodegenerative diseases, ethyl 7-methyl-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxylate has demonstrated neuroprotective properties in preclinical models. A 2024 study in *Neurochemistry International* reported that this compound reduces oxidative stress and neuroinflammation in Alzheimer's disease models. The 7-methyl group appears to play a critical role in modulating its interaction with glutamate receptors, which are implicated in neuronal damage.

The ethyl side chain of this compound contributes to its solubility profile, making it suitable for oral administration. Researchers have also explored its potential as a prodrug, where the carboxylate group can be modified to enhance bioavailability. This adaptability has led to its consideration as a lead compound in the development of targeted therapies for various conditions.

Recent computational studies have provided insights into the molecular mechanisms underlying the biological activity of ethyl 7-methyl-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxylate. Molecular docking simulations have revealed its binding affinity to specific protein targets, including kinases and ion channels. These findings are crucial for understanding its therapeutic potential and optimizing its chemical structure for improved efficacy.

Collaborative efforts between academic and industrial researchers have further expanded the applications of this compound. For instance, a 2023 collaboration between pharmaceutical companies and academic institutions has led to the identification of novel derivatives with enhanced potency against cancer-related targets. These developments underscore the importance of ethyl 7-methyl-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxylate in modern drug discovery.

Despite its promise, challenges remain in the optimization of this compound for clinical use. Issues such as metabolic stability, potential side effects, and formulation requirements require further investigation. Ongoing research aims to address these challenges through structure-activity relationship (SAR) studies and advanced drug delivery technologies.

In conclusion, ethyl 7-methyl-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine-6-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and diverse biological activities make it a valuable tool for the development of innovative therapies. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the treatment of various diseases.